Acetone-d6

Specification

• Description: Acetone-d₆ (CD₃COCD₃, Hexadeuteroacetone) is the hexadeuterated form of acetone, in which all hydrogen atoms in acetone molecule have been replaced by deuterium (D) atoms. It is a standard purity solvent for NMR (Nuclear Magnetic Resonance) analyses. Absorption spectra of CD₃COCD₃ samples cooled in molecular jet (jet-cooled) have been evaluated in the range of 51000-54000cm^-1. Collision of its molecular ions with a perdeuterated surface (C₂₀D₄₁ SAu) was investigated by ion-surface collision spectroscopy. The Infrared and Raman spectra of acetone-d₆ have been analyzed. It undergoes H-²H exchange reaction with acetone d₀ to afford acetone d₁ and d₅.; Acetone-d₆ is a deuterated NMR solvent useful in NMR-based research and analyses. Its Infrared and Raman spectra have been analyzed. Pyrolysis and photolysis of acetone-d₆ and methane mixtures have been investigated as a function of temperature. It has been reported to be prepared by reacting heavy water with propyne-d₄ in the presence of mercury catalyst.; Acetone-d₆ is a deuterated NMR solvent containing 0.03% (v/v) TMS (tetramethylsilane). It is useful in NMR-based research and analyses. Its Infrared and Raman spectra have been analyzed. Pyrolysis and photolysis of acetone-d₆ and methane mixtures have been investigated as a function of temperature. It has been reported to be prepared by reacting heavy water with propyne-d₄ in the presence of mercury catalyst.; Acetone-d₆ can be prepared by reacting heavy water with propyne-d₄ in the presence of mercury catalyst.; Acetone-d₆ (CD₃COCD₃, Hexadeuteroacetone) is the hexadeuterated form of acetone. It is 100% NMR (Nuclear Magnetic Resonance) solvent. It is widely employed in high resolution NMR studies due to its high chemical and isotopic purity. Absorption spectra of CD₃COCD₃ samples cooled in molecular jet (jet-cooled) have been evaluated in the range of 51000-54000cm^-1. Collision of its molecular ions with a perdeuterated surface (C₂₀D₄₁ SAu) was investigated by ion-surface collision spectroscopy. The Infrared and Raman spectra of acetone-d₆ have been analyzed. It undergoes H-²H exchange reaction with acetone d₀ to afford acetone d₁ and d₅.; Acetone-d₆ is a deuterated NMR solvent. It is a 100% NMR solvent, that implies it is isotopically enriched and is useful in high resolution NMR. The Infrared and Raman spectra of acetone-d₆ have been analyzed. Pyrolysis and photolysis of acetone-d₆ and methane mixtures have been investigated as a function of temperature. It has been reported to be prepared by reacting heavy water with propyne-d₄ in the presence of mercury catalyst.; Acetone-d₆ is a deuterated NMR solvent containing 1% (v/v) TMS (tetramethylsilane). It is useful in NMR-based research and analyses. The Infrared and Raman spectra of acetone-d₆ have been analyzed. Pyrolysis and photolysis of acetone-d₆ and methane mixtures have been investigated as a function of temperature. It has been reported to be prepared by reacting heavy water with propyne-d₄ in the presence of mercury catalyst.; Acetone d6 is a deuterated compound that is acetone in which all six hydrogen atoms are replaced by deuterium. It has a role as a polar aprotic solvent. It is a deuterated compound and a member of propanones.
• CAS No.: 666-52-4
• Molecular Formula: C3H6O
• Molecular Weight: 64.12 g/mol
• IUPAC Name: 1,1,1,3,3,3-hexadeuteriopropan-2-one
• Standard InChI: InChI=1S/C3H6O/c1-3(2)4/h1-2H3/i1D3,2D3
• Standard InChI Key: CSCPPACGZOOCGX-WFGJKAKNSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C(=O)C([2H])([2H])[2H]
• SMILES: CC(=O)C
• Canonical SMILES: CC(=O)C
• Boiling Point: 55.75 °C
• Melting Point: -96.55 °C